Cas no 120083-03-6 (8-hydroxy-2-oxo-2H-chromene-4-carboxylic acid)

• Product Name: 8-hydroxy-2-oxo-2H-chromene-4-carboxylic acid
• CAS No: 120083-03-6
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 2048145
• PubChem ID: 54103954
• Update Time: 2025-04-21

8-hydroxy-2-oxo-2H-chromene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-2-oxo-2H-chromene-4-carboxylic acid
• 8-hydroxycoumarin-4-carboxylic acid
• 8-OH(coumarin-4-carboxylic acid)
• 8-OHCAH
• Oospoic acid
• DTXSID901233704
• 8-Hydroxy-2-oxo-2H-1-benzopyran-4-carboxylic acid
• 8-hydroxy-2-oxo-2 h -chromene-4-carboxylic acid
• 120083-03-6
• 2H-1-Benzopyran-4-carboxylic acid, 8-hydroxy-2-oxo-

• Inchi： 1S/C10H6O5/c11-7-3-1-2-5-6(10(13)14)4-8(12)15-9(5)7/h1-4,11H,(H,13,14)
• InChI Key： NCLALGFNMYEPBH-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=C(C=CC=2)O)OC(=O)C=1)=O

Computed Properties

• Exact Mass: 206.02152329Da
• Monoisotopic Mass: 206.02152329Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins